1-O-(alpha-D-galactopyranosyl)-N-hexacosanoylsphinganine

• Molecular Formula: C50H99NO8
• Molecular Weight: 842.3 g/mol
• IUPAC Name: N-[(2S,3R)-3-hydroxy-1-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]hexacosanamide
• InChI: InChI=1S/C50H99NO8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-46(54)51-43(42-58-50-49(57)48(56)47(55)45(41-52)59-50)44(53)39-37-35-33-31-29-27-16-14-12-10-8-6-4-2/h43-45,47-50,52-53,55-57H,3-42H2,1-2H3,(H,51,54)/t43-,44+,45+,47-,48-,49+,50-/m0/s1
• InChI Key: GTRFIKUZMLUSGB-LXQBDVMYSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O)[C@@H](CCCCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)O)O)O)C(CCCCCCCCCCCCCCC)O

Description

1-O-(alpha-D-galactopyranosyl)-N-hexacosanoylsphinganine is a glycodihydroceramide having an alpha-D-galactopyranosyl residue at the O-1 position and an hexacosanoyl group attached to the nitrogen. It has a role as an epitope. It derives from an alpha-D-galactose.

Scientific Research Applications

Total Synthesis of Complex Ceramides

• Research Focus: The total synthesis of complex ceramides, including derivatives of O-alpha-D-galactopyranosyl, has been a significant area of research. These compounds are crucial for understanding the structure and function of biological membranes.
  • Reference: Koike et al. (1987) conducted stereoselective, total synthesis of related O-alpha-D-galactopyranosyl compounds. This research provides insights into the synthesis of complex sphingolipids (Koike et al., 1987).
  • Reference: Sato et al. (1987) also achieved total synthesis of similar compounds, contributing to the understanding of the chemical structure and synthesis of sphingolipids (Sato et al., 1987).

Glycosylation and Solid-Phase Synthesis

• Research Focus: The study of glycosylation processes, particularly those involving galactopyranosyl compounds, is crucial for the synthesis of biologically active molecules.
  • Reference: Urge et al. (1992) explored the preparation and acylation of derivatives, including O-beta-D-galactopyranosyl, for automated synthesis of glycopeptides (Urge et al., 1992).

X-Ray Crystallography and Structural Analysis

• Research Focus: X-ray crystallography provides detailed structural information on galactopyranosyl compounds, crucial for understanding their biological functions.
  • Reference: Svensson et al. (1986) conducted an X-ray crystal structure analysis of a related compound, O-alpha-D-galactopyranosyl, to understand its molecular conformation and bonding (Svensson et al., 1986).

Interaction Studies with Amino Acids

• Research Focus: Understanding the interaction of galactopyranosyl derivatives with amino acids is vital for comprehending their role in biological systems.
  • Reference: Ahuja et al. (2007) studied the recognition of amino acids by galactosyl-imine and -amine derivatives, which is essential for understanding lectin-carbohydrate interactions (Ahuja et al., 2007).